Cas no 1072944-39-8 (N-t-Butyl 4-bromo-3-methoxybenzamide)

N-t-Butyl 4-bromo-3-methoxybenzamide is a brominated aromatic amide compound featuring a tert-butyl group on the nitrogen atom and a methoxy substituent at the 3-position of the benzene ring. This structurally distinct molecule serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the methoxy group contributes to electronic modulation of the aromatic system. The tert-butyl moiety imparts steric bulk, potentially influencing conformational properties and biological activity. This compound exhibits good stability under standard conditions and demonstrates compatibility with various reaction conditions, making it suitable for multi-step synthetic applications. Its well-defined structure allows for precise modification in medicinal chemistry programs targeting receptor binding or enzyme inhibition.

N-t-Butyl 4-bromo-3-methoxybenzamide structure

1072944-39-8 structure

Product Name:N-t-Butyl 4-bromo-3-methoxybenzamide

CAS No:1072944-39-8

MF:C₁₂H₁₆BrNO₂

MW:286.164942741394

MDL:MFCD11504874

CID:857791

PubChem ID:46739080

Update Time:2025-07-02

N-t-Butyl 4-bromo-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-N-(tert-butyl)-3-methoxybenzamide
- N-t-Butyl 4-bromo-3-methoxybenzamide
- 4-bromo-N-tert-butyl-3-methoxybenzamide
- 1072944-39-8
- SCHEMBL1933083
- N-TERT-BUTYL 4-BROMO-3-METHOXYBENZAMIDE
- MFCD11504874
- BS-25480
- DB-371637
- 4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide
- DTXSID30674713
- CS-0207788
- AKOS015834866
- XSB94439
- MDL： MFCD11504874
- Inchi： 1S/C12H16BrNO2/c1-12(2,3)14-11(15)8-5-6-9(13)10(7-8)16-4/h5-7H,1-4H3,(H,14,15)
- InChI Key： BMLUELOZWUFHGB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1OC)C(NC(C)(C)C)=O

Computed Properties

Exact Mass: 285.03644g/mol
Monoisotopic Mass: 285.03644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38.3Å²

N-t-Butyl 4-bromo-3-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019143403-5g	4-Bromo-N-(tert-butyl)-3-methoxybenzamide	1072944-39-8	95%	5g	$400.00	2023-09-04
TRC	B694103-100mg	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8		100mg	$ 64.00	2023-04-18
TRC	B694103-250mg	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8		250mg	$ 110.00	2023-04-18
TRC	B694103-500mg	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8		500mg	$ 161.00	2023-04-18
TRC	B694103-1g	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8		1g	$ 224.00	2023-04-18
Cooke Chemical	BD2386248-5g	4-Bromo-N-(tert-butyl)-3-methoxybenzamide	1072944-39-8	97%	5g	RMB 1896.80	2025-02-20
A2B Chem LLC	AD64093-1g	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8	97%	1g	$97.00	2024-04-20
A2B Chem LLC	AD64093-5g	N-t-Butyl 4-bromo-3-methoxybenzamide	1072944-39-8	97%	5g	$358.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1278458-1g	4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide	1072944-39-8	97%	1g	￥984.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1278458-5g	4-Bromo-N-(1,1-dimethylethyl)-3-methoxybenzamide	1072944-39-8	97%	5g	￥4277.00	2024-08-09